Biphenyl-4-carboxamidine hydrochloride
CAS No.: 111082-23-6
Cat. No.: VC20743372
Molecular Formula: C13H13ClN2
Molecular Weight: 232.71 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 111082-23-6 |
|---|---|
| Molecular Formula | C13H13ClN2 |
| Molecular Weight | 232.71 g/mol |
| IUPAC Name | 4-phenylbenzenecarboximidamide;hydrochloride |
| Standard InChI | InChI=1S/C13H12N2.ClH/c14-13(15)12-8-6-11(7-9-12)10-4-2-1-3-5-10;/h1-9H,(H3,14,15);1H |
| Standard InChI Key | WIYQWPDKLHFVLY-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)C2=CC=C(C=C2)C(=N)N.Cl |
| Canonical SMILES | C1=CC=C(C=C1)C2=CC=C(C=C2)C(=N)N.Cl |
Introduction
Chemical Properties and Structure
Basic Identification
Biphenyl-4-carboxamidine hydrochloride is an organic compound that belongs to the class of carboximidamides with a biphenyl backbone. The compound is officially registered with the Chemical Abstracts Service (CAS) under the number 111082-23-6 . It is known by various synonyms including 4-phenylbenzamidine hydrochloride, biphenyl-4-formamidine monohydrochloride, and [1,1'-biphenyl]-4-carboximidamide hydrochloride . The systematic IUPAC name for the free base form is 4-phenylbenzenecarboximidamide .
Physical Properties
The physical properties of Biphenyl-4-carboxamidine hydrochloride are summarized in the following table:
The compound represents the hydrochloride salt of the free base [1,1'-biphenyl]-4-carboximidamide, which has a molecular formula of C₁₃H₁₂N₂ and a molecular weight of 196.25 g/mol .
Structural Features
Biphenyl-4-carboxamidine hydrochloride consists of a biphenyl core structure (two connected phenyl rings) with a carboximidamide group (-C(=NH)NH₂) attached to one of the phenyl rings at the para position. The compound exists as a hydrochloride salt, where the protonated form of the amidine group is stabilized by a chloride counterion. This salt formation enhances the compound's solubility in polar solvents compared to its free base form.
Chemical Identifiers and Database Information
Registry Numbers and Identifiers
Biphenyl-4-carboxamidine hydrochloride is cataloged in multiple chemical databases with various identifiers. The free base form of the compound can be identified through several systematic naming conventions and identifiers:
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